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Compound of Interest

Compound Name: Fmoc-Gly-OPfp

Cat. No.: B557581 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of the safety data and handling precautions

for Fmoc-Gly-OPfp (Nα-Fmoc-glycine pentafluorophenyl ester), a key reagent in peptide

synthesis and drug development.[1] This document is intended for researchers, scientists, and

professionals in the drug development field to ensure the safe and effective use of this

compound.

Chemical and Physical Properties
Fmoc-Gly-OPfp is a white crystalline powder.[1] A summary of its key chemical and physical

properties is presented in Table 1.
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Property Value Source

Chemical Formula C23H14F5NO4 [2]

Molecular Weight 463.35 g/mol [3]

CAS Number 86060-85-7

Melting Point 150-160 °C

Appearance White powder

Solubility

Soluble in DMSO (≥51.1

mg/mL), insoluble in ethanol

and water.

Storage Temperature

Varies by supplier,

recommendations include 2-

8°C, 15-25°C, and not to

exceed -20°C.

Hazard Identification and Safety Precautions
The primary hazard associated with Fmoc-Gly-OPfp is skin irritation. In case of repeated or

prolonged exposure, it can cause skin inflammation characterized by itching, scaling,

reddening, or blistering. Ingestion and inhalation may also be harmful.

GHS Hazard Information
Pictogram Signal Word Hazard Statement

Warning H315: Causes skin irritation.

Handling Precautions
To ensure safe handling, the following precautions should be taken:

Engineering Controls: Use process enclosures, local exhaust ventilation, or other

engineering controls to keep airborne levels below recommended exposure limits.

Personal Protective Equipment (PPE):

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.peptide.com/custdocs/MSDS%20AFG191%20Fmoc-Gly-OPfp.pdf
https://www.chemwhat.com/fmoc-gly-opfp-cas-86060-85-7/
https://www.benchchem.com/product/b557581?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557581?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye/Face Protection: Wear splash goggles.

Skin Protection: Wear a full suit, boots, and gloves.

Respiratory Protection: A dust respirator should be used. In case of insufficient ventilation,

wear suitable respiratory equipment. A self-contained breathing apparatus should be used

to avoid inhalation of the product.

General Hygiene: Do not ingest. Avoid contact with skin and eyes. Do not breathe dust. Keep

away from heat and sources of ignition. Ground all equipment containing the material.

Experimental Workflow for Safe Handling
The following diagram outlines the standard workflow for safely handling Fmoc-Gly-OPfp in a

laboratory setting.
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Safe Handling Workflow for Fmoc-Gly-OPfp
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Caption: Workflow for Safe Handling of Fmoc-Gly-OPfp

First Aid Measures
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A summary of first aid measures is provided in Table 2.

Exposure Route First Aid Measures

Inhalation

Move the person into fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

give oxygen. Get medical attention.

Skin Contact

Immediately flush skin with plenty of water.

Remove contaminated clothing and shoes.

Wash clothing before reuse. Get medical

attention.

Eye Contact

Check for and remove any contact lenses.

Immediately flush eyes with plenty of water for

at least 15 minutes. Get medical attention.

Ingestion

Do NOT induce vomiting unless directed to do

so by medical personnel. Never give anything

by mouth to an unconscious person. If large

quantities are swallowed, call a physician

immediately.

Spill and Disposal Procedures
Spill Response

Small Spill: Use appropriate tools to put the spilled solid in a convenient waste disposal

container.

Large Spill: Use a shovel to put the material into a convenient waste disposal container.

Disposal
Waste must be disposed of in accordance with federal, state, and local environmental control

regulations. The products of degradation are more toxic than the product itself.

Storage and Stability
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Fmoc-Gly-OPfp should be stored in a tightly closed container in a cool, well-ventilated area.

Recommended storage temperatures vary by supplier, so it is crucial to follow the specific

instructions on the product label. The product is stable under recommended storage conditions.

Hazardous decomposition products include carbon oxides, nitrogen oxides, halogenated

compounds, and hydrogen fluoride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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